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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core chemical and physical properties
of Sulfo-Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye crucial for a range of
applications in research and drug development. Its exceptional spectral characteristics in the
NIR window, coupled with its high water solubility, make it an ideal candidate for in vivo
imaging, fluorescence microscopy, flow cytometry, and other advanced biological studies.[1][2]

Core Chemical and Physical Properties

Sulfo-Cy7.5 maleimide is a hydrophilic, thiol-reactive fluorescent probe.[3][4] The presence of
sulfonate groups significantly enhances its water solubility, a critical feature for bioconjugation

in aqueous environments.[1][2] The maleimide functional group allows for the specific covalent
attachment of the dye to sulfhydryl groups found in cysteine residues of proteins and peptides.

[5]16]

Quantitative Data Summary

The key physicochemical and spectral properties of Sulfo-Cy7.5 maleimide are summarized in
the tables below for easy reference and comparison.
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Property Value References
Molecular Formula C51H51K3N401554 [31[5]
Molecular Weight 1205.52 g/mol [3114]
Appearance Green solid/powder [718]
Solubility Good solubility in water, DMF, BI16]
and DMSO

Spectral Property Value References
Excitation Maximum (Aex) 788 nm [31[5]
Emission Maximum (Aem) 797 - 808 nm [11[31[5]

Molar Extinction Coefficient (g)

222,000 cm~—tM~?

[3](5]

Fluorescence Quantum Yield

0.21 [3][5]
(P)
Correction Factor (CF260) 0.09 [3]
Correction Factor (CF280) 0.09 [3]

Stability and Storage

For optimal performance and longevity, Sulfo-Cy7.5 maleimide should be stored under

specific conditions:
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Condition Recommendation References
Long-term Storage -20°C in the dark, desiccated [31[5]
Storage Duration 12-24 months upon receipt [31[7]

o Can be shipped at ambient
Shipping [3][6]
temperature for up to 3 weeks

Unused stock solutions in
) anhydrous DMSO can be

Stock Solutions [9]
stored at -20°C forup to a

month

Reaction Mechanism

The conjugation of Sulfo-Cy7.5 maleimide to a biomolecule is achieved through a Michael
addition reaction. The maleimide group reacts selectively with the sulthydryl group of a cysteine
residue, forming a stable thioether bond.[10] This reaction is most efficient at a pH range of 6.5-
7.5.[10]
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Reaction of Sulfo-Cy7.5 Maleimide with a Thiol Group

Reactants

Sulfo-Cy7.5-Maleimide

Protein-SH (Thiol Group)

—

—4

+

>

Sulfo-Cy7.5-S-Protein (Stable Thioether Bond)

| »
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Experimental Workflow for Protein Labeling and Purification

1. Prepare Protein Solution
(1-10 mg/mL in thiol-free buffer, pH 7.0-7.5)

:

2. Optional: Reduce Disulfide Bonds 3. Prepare Dye Stock Solution
(Add TCEP, incubate 20-30 min) (Dissolve Sulfo-Cy7.5 maleimide in DMSO or DMF)

i l

4. Conjugation Reaction
(Add dye to protein, incubate 2h at RT or overnight at 4°C)

l

5. Purify Conjugate
(Remove excess dye)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sulfo-Cy7.5 Maleimide: A Comprehensive Technical
Guide for Advanced Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406915#sulfo-cy7-5-maleimide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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